Cas no 1596649-97-6 (1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene)

• Product Name: 1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene
• CAS No: 1596649-97-6
• MF: C₁₁H₁₂Cl₃IO
• MW: 393.475852966309
• CID: 6199602
• PubChem ID: 114772839
• Update Time: 2025-10-28

1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene
• 1-chloro-2-{[(1,4-dichloro-3-iodobutan-2-yl)oxy]methyl}benzene
• 1596649-97-6
• EN300-1135126

• Inchi： 1S/C11H12Cl3IO/c12-5-10(15)11(6-13)16-7-8-3-1-2-4-9(8)14/h1-4,10-11H,5-7H2
• InChI Key： AXRWFNBWSLTXJO-UHFFFAOYSA-N
• SMILES： IC(CCl)C(CCl)OCC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 391.89985g/mol
• Monoisotopic Mass: 391.89985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene

Professional Introduction to Compound with CAS No. 1596649-97-6 and Product Name: 1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene

The compound in question, identified by the CAS number 1596649-97-6, is a highly specialized organic molecule with the systematic name 1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene. This intricate structure places it at the intersection of synthetic organic chemistry and pharmaceutical innovation, making it a subject of significant interest in contemporary research. The presence of multiple functional groups, including chloro, iodo, and hydroxymethyl substituents on a benzene ring, suggests a versatile reactivity that could be exploited in the development of novel bioactive compounds.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug design. The compound's architecture, featuring a benzene core linked to a butyl chain with chloro and iodo substituents, positions it as a potential building block for more complex molecules. Such structures are often explored for their ability to interact with biological targets in unique ways, potentially leading to improved pharmacological profiles. The 1-chloro and 1,4-dichloro groups, in particular, are known to enhance electrophilicity, making the molecule a candidate for further functionalization through cross-coupling reactions or nucleophilic substitutions.

One of the most compelling aspects of this compound is its potential application in the synthesis of 1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene derivatives. These derivatives could serve as intermediates in the production of drugs targeting various therapeutic areas, including oncology and anti-inflammatory diseases. The iodobutyl moiety is particularly noteworthy, as it can be readily converted into other functional groups via palladium-catalyzed reactions, such as Stille or Suzuki couplings. This flexibility allows chemists to tailor the molecule's properties to specific biological needs.

The pharmaceutical industry has been increasingly interested in exploring heterocyclic compounds that incorporate aromatic rings with diverse substituents. The benzene ring in this compound acts as a stable aromatic core, which can be modified without compromising its structural integrity. This stability is crucial for drug candidates that must withstand metabolic processes within the body. Additionally, the presence of both chloro and iodo atoms provides multiple points for further chemical manipulation, enabling the creation of libraries of analogs for high-throughput screening.

In recent years, there has been a surge in research focused on developing novel chemotherapeutic agents. Compounds like 1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene are being investigated for their potential to disrupt essential cellular pathways in cancer cells. The ability to modify the butyl chain while retaining the benzene core allows for fine-tuning of interactions with biological targets. For instance, modifications at the hydroxymethyl position could influence solubility and bioavailability, critical factors in drug development.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, are often employed to achieve high yields and purity. These methods are essential for producing enough material for both preclinical studies and commercialization efforts. The complexity of its synthesis underscores its value as a research tool and potential lead compound.

One particularly interesting application of this molecule is in the field of photopharmacology—a relatively new discipline that combines photoreactive compounds with traditional drug design principles. The 1-chloro group can be used to attach photosensitizers or other light-responsive moieties, enabling controlled drug delivery triggered by external stimuli such as UV light. This approach has shown promise in targeted therapy scenarios where spatial and temporal control over drug release is critical.

The role of computational chemistry has also become increasingly important in evaluating the potential of compounds like this one before they enter labor-intensive experimental phases. Molecular modeling software can predict how 1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene will interact with biological targets based on its structure alone. These predictions can guide synthetic efforts by highlighting which parts of the molecule are most likely to bind effectively to receptors or enzymes involved in disease pathways.

As research continues to evolve, so too do the methods for studying these complex molecules. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are indispensable for characterizing intermediates and final products with high accuracy. These tools allow researchers to confirm structural assignments and identify any impurities that might arise during synthesis—a critical step before moving forward with biological testing.

The broader implications of this work extend beyond individual compounds; they contribute to our fundamental understanding of how molecular structure influences biological activity. By studying derivatives of 1-chloro-2-{(1,4-dichloro-3-iodobutan-2-yl)oxymethyl}benzene, scientists can gain insights into general principles that apply across different therapeutic areas—principles that will inform future drug discovery efforts worldwide.